Cas no 954374-43-7 (4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone is a brominated derivative of a phenanthroline-based tetraone compound, characterized by its extended conjugated system and electron-deficient core. The incorporation of four bromine atoms enhances its electron-accepting properties, making it suitable for applications in organic electronics, such as n-type semiconductors or electron-transport materials. The dioctyl side chains improve solubility in organic solvents, facilitating processing in thin-film deposition techniques. Its rigid aromatic structure contributes to thermal and oxidative stability, while the bromine substituents offer potential for further functionalization via cross-coupling reactions. This compound is of interest in the development of advanced materials for optoelectronic devices, including organic photovoltaics and light-emitting diodes.

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone structure

954374-43-7 structure

Product Name:4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone

CAS No:954374-43-7

MF:C₃₀H₃₄Br₄N₂O₄

MW:806.217965602875

CID:1090218

Update Time:2025-06-11

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

- 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
- AX8282375
- N,N'-Dioctyl-2,3,6,7-tetrabromonaphthalene-1,8:4,5-bisdicarbimide
- 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
- 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone (ACI)
- Inchi： 1S/C30H34Br4N2O4/c1-3-5-7-9-11-13-15-35-27(37)19-17-18-21(25(33)23(19)31)29(39)36(16-14-12-10-8-6-4-2)30(40)22(18)26(34)24(32)20(17)28(35)38/h3-16H2,1-2H3
- InChI Key： UNEXNPKMEOJLCQ-UHFFFAOYSA-N
- SMILES： O=C1N(CCCCCCCC)C(=O)C2C3C1=C(C(=C1C=3C(=C(C=2Br)Br)C(=O)N(CCCCCCCC)C1=O)Br)Br

Computed Properties

Exact Mass: 801.92500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 40
Rotatable Bond Count: 14
Complexity: 821
Topological Polar Surface Area: 74.8

Experimental Properties

PSA: 78.14000
LogP: 8.83660

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	1891476-1G	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone, 98%	954374-43-7	98%	1G	￥ 3852	2022-04-26
Alichem	A019095672-1g	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	954374-43-7	95%	1g	$749.70	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T857272-1g	4,5,9,10-Tetr-1bromo-2,7-dioctylbenzo[lmn][3,8]phen-1nthroline-1,3,6,8-tetr-1one	954374-43-7	98%	1g	5,000.00	2021-05-17
eNovation Chemicals LLC	Y1265389-100mg	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	954374-43-7	98%	100mg	$135	2024-06-06
eNovation Chemicals LLC	Y1265389-250mg	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	954374-43-7	98%	250mg	$195	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1585884-100mg	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone	954374-43-7	98%	100mg	￥1303.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1585884-250mg	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone	954374-43-7	98%	250mg	￥1671.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1585884-1g	4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone	954374-43-7	98%	1g	￥4513.00	2024-04-24
Chemenu	CM155555-250mg	4,5,9,10-tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	954374-43-7	95%	250mg	$***	2023-05-29
Chemenu	CM155555-1g	4,5,9,10-tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	954374-43-7	95%	1g	$***	2023-05-29

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Production Method

Production Method 1

954374-42-6

954374-43-7

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Toluene ; 6 h, reflux; reflux → 25 °C

Reference

: Process for bromination of arylene dianhydrides and preparation of their diimides

, World Intellectual Property Organization, , ,

Production Method 2

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid
1.2 Reagents: Phosphorus tribromide Solvents: Toluene ; 12 h, reflux

Reference

: Excitation wavelength dependence of the charge separation pathways in tetraporphyrin-naphthalene diimide pentads

Villamaina, Diego; Kelson, Melissa M. A.; Bhosale, Sheshanath V.; Vauthey, Eric, Physical Chemistry Chemical Physics, 2014, 16(11), 5188-5200

Production Method 3

954374-42-6

954374-43-7

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Toluene ; 12 h, reflux

Reference

: First Synthesis of 2,3,6,7-Tetrabromonaphthalene Diimide

Gao, Xike; Qiu, Wenfeng; Yang, Xiaodi; Liu, Yunqi; Wang, Ying; et al, Organic Letters, 2007, 9(20), 3917-3920

Production Method 4

111-86-4

81-30-1

954374-43-7

Reaction Conditions

1.1 Reagents: Sodium bromide , Sulfuric acid ; overnight, 130 °C
1.2 Solvents: Acetic acid ; overnight, 90 °C

Reference

: Supramolecular construction of vesicles based on core-substituted naphthalene diimide appended with triethyleneglycol motifs

Bhosale, Sheshanath V.; Jani, Chintan H.; Lalander, Cecilia H.; Langford, Steven J.; Nerush, Igor; et al, Chemical Communications (Cambridge, 2011, 47(29), 8226-8228

Production Method 5

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 30 min, 110 °C

Reference

: Ultrafast excited-state dynamics of strongly coupled porphyrin/core-substituted-naphthalenediimide dyads

Banerji, Natalie; Bhosale, Sheshanath V.; Petkova, Irina; Langford, Steven J.; Vauthey, Eric, Physical Chemistry Chemical Physics, 2011, 13(3), 1019-1029

Production Method 6

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Acetic acid ; overnight, 90 °C

Reference

: Solvophobic control of core-substituted naphthalene diimide nanostructures

Bhosale, Sheshanath V.; Jani, Chintan; Lalander, Cecilia H.; Langford, Steven J., Chemical Communications (Cambridge, 2010, 46(6), 973-975

Production Method 7

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Dichloromethane ; 2 h, reflux
1.2 Reagents: Phosphorus tribromide ; 1 h, reflux

Reference

: A facile synthesis of 2,3,6,7-tetrabromonaphthalene diimides toward new π-extended naphthalene diimides

Hu, Yunbin; Wang, Zhongli; Yang, Xiaodi; Zhao, Zheng; Han, Wenjie; et al, Tetrahedron Letters, 2013, 54(18), 2271-2273

Production Method 8

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 30 min, 120 °C
1.2 Reagents: Phosphorus tribromide Solvents: Toluene ; 6 h, reflux

Reference

: Process for bromination of arylene dianhydrides and preparation of their diimides

, India, , ,

Production Method 9

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 30 min, 120 °C
1.2 Reagents: Phosphorus tribromide Solvents: Toluene ; 6 h, reflux

Reference

: Dibromohydantoin: A Convenient Brominating Reagent for 1,4,5,8-Naphthalenetetracarboxylic Dianhydride

Sasikumar, M.; Suseela, Y. V.; Govindaraju, T., Asian Journal of Organic Chemistry, 2013, 2(9), 779-785

Production Method 10

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 40 min, 80 °C; 80 °C → rt
1.2 Reagents: Phosphorus tribromide Solvents: Toluene ; 10 h, reflux

Reference

: Room-Temperature Long-Lived Triplet Excited States of Naphthalenediimides and Their Applications as Organic Triplet Photosensitizers for Photooxidation and Triplet-Triplet Annihilation Upconversions

Guo, Song; Wu, Wanhua; Guo, Huimin; Zhao, Jianzhang, Journal of Organic Chemistry, 2012, 77(8), 3933-3943

Production Method 11

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 1.5 h, reflux
1.2 Reagents: Phosphorus tribromide Solvents: Toluene ; 4 h, reflux
1.3 Reagents: Methanol

Reference

: Core-Fluorinated Naphthalene Diimides: Synthesis, Characterization, and Application in n-Type Organic Field-Effect Transistors

Yuan, Zhongyi; Ma, Yingjie; Gessner, Thomas; Li, Mengmeng; Chen, Long; et al, Organic Letters, 2016, 18(3), 456-459

Production Method 12

111-86-4

299962-88-2

954374-43-7

Reaction Conditions

1.1 Solvents: Acetic acid ; 0.5 h, 120 °C; 120 °C → rt
1.2 Reagents: Water
1.3 Reagents: Phosphorus tribromide Solvents: Toluene ; 3 h, reflux; reflux → rt
1.4 Reagents: Water

Reference

: Thia-conjugated compound with naphthalene tetracarboxylic acid diimide as core, preparation method and application

, China, , ,

Production Method 13

954374-42-6

954374-43-7

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Toluene ; 6 h, reflux

Reference

: A near-infrared fluoride sensor based on a substituted naphthalenediimide-anthraquinone conjugate

Bobe, Sharad R.; Bhosale, Sidhanath V.; Jones, Lathe; Puyad, Avinash L.; Raynor, Aaron M.; et al, Tetrahedron Letters, 2015, 56(33), 4762-4766

Production Method 14

111-86-4

81-30-1

954374-43-7

Reaction Conditions

1.1 Reagents: Sulfuric acid , Bromine ; 50 °C
1.2 Reagents: Acetic acid Solvents: Water ; 30 min, 110 °C

Reference

: A Core-Substituted Naphthalene Diimide Fluoride Sensor

Bhosale, Sheshanath V.; Bhosale, Sidhanath V.; Kalyankar, Mohan B.; Langford, Steven J., Organic Letters, 2009, 11(23), 5418-5421

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Raw materials

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Preparation Products

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (954374-43-7)

4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone

Comprehensive Analysis of 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (CAS No. 954374-43-7)

The compound 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (CAS No. 954374-43-7) is a highly specialized organic molecule with significant applications in advanced materials science. Its complex structure, featuring a benzo[lmn][3,8]phenanthroline core substituted with four bromine atoms and two octyl chains, makes it a subject of interest for researchers exploring organic semiconductors, photovoltaic materials, and molecular electronics. The presence of multiple bromine atoms enhances its electron-accepting properties, while the octyl chains improve solubility in organic solvents, a critical factor for solution-processable devices.

In recent years, the demand for high-performance organic electronic materials has surged, driven by the need for flexible, lightweight, and cost-effective alternatives to traditional silicon-based technologies. This compound's unique tetrabromo-substituted architecture positions it as a potential candidate for organic light-emitting diodes (OLEDs) and perovskite solar cells, where efficient charge transport and stability are paramount. Researchers are particularly intrigued by its potential to address common challenges such as charge recombination and thermal degradation, which are frequent topics in academic and industrial forums.

The synthesis of 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone involves multi-step organic reactions, including bromination and alkylation, to achieve the desired substitution pattern. Its CAS No. 954374-43-7 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are typically employed to confirm its purity and structural integrity, ensuring reproducibility in research applications.

From an environmental and sustainability perspective, the compound's brominated nature raises questions about its ecological impact, a topic increasingly scrutinized in green chemistry discussions. However, its potential to enable energy-efficient technologies may offset these concerns, aligning with global trends toward carbon neutrality and renewable energy. This dual focus on performance and sustainability makes it a compelling case study for interdisciplinary research.

In summary, 4,5,9,10-Tetrabromo-2,7-dioctylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone represents a cutting-edge material at the intersection of chemistry, physics, and engineering. Its versatility and tailored properties underscore its relevance in addressing contemporary challenges in optoelectronics and energy storage, making it a valuable subject for further investigation and innovation.